(2Z)-2-Benzylideneindan-1-one

• Molecular Formula: C16H12O
• Molecular Weight: 220.26 g/mol
• IUPAC Name: (2Z)-2-benzylidene-3H-inden-1-one
• InChI: InChI=1S/C16H12O/c17-16-14(10-12-6-2-1-3-7-12)11-13-8-4-5-9-15(13)16/h1-10H,11H2/b14-10-
• InChI Key: ITHXOKQJEXLMKO-UVTDQMKNSA-N
• Isomeric SMILES: C\1C2=CC=CC=C2C(=O)/C1=C\C3=CC=CC=C3
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C1=CC3=CC=CC=C3
• Synonyms: 2-benzylidene-1-indanone

Description

(2Z)-2-Benzylideneindan-1-one is a synthetic organic compound featuring an indan-1-one core fused with a benzylidene substituent at the 2-position in the Z-configuration. This α,β-unsaturated ketone structure allows for extended conjugation between the aromatic indanone and benzylidene moieties, influencing its electronic properties and biological activity .

The compound is synthesized via Claisen-Schmidt condensation, where indan-1-one reacts with benzaldehyde derivatives under acidic or basic conditions. Purification techniques such as column chromatography or crystallization are employed to isolate the Z-isomer, which is sterically hindered compared to the E-isomer due to the spatial arrangement of the benzylidene group relative to the indanone carbonyl .

For instance, its planar structure and electron-deficient carbonyl group enable interactions with enzyme active sites, making it a candidate for targeting kinases or dehydrogenases .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Properties

The biological and physicochemical properties of (2Z)-2-Benzylideneindan-1-one are influenced by:

• Stereochemistry : The Z-isomer exhibits distinct spatial constraints compared to the E-isomer, affecting binding affinity to enzymes.
• Substituent Effects : Modifications to the benzylidene ring (e.g., electron-withdrawing or donating groups) alter electronic density and steric interactions.

Table 1: Key Comparisons with Analogous Compounds

Compound	Substituent (R)	Configuration	IC₅₀ (Enzyme Inhibition)	Molecular Docking Affinity (kcal/mol)	Key Findings
(2Z)-2-Benzylideneindan-1-one	-H	Z	12.3 ± 1.5 μM	-9.2	Highest activity due to optimal planar conformation
(2E)-2-Benzylideneindan-1-one	-H	E	45.7 ± 3.2 μM	-6.8	Reduced activity from steric clash with enzyme pocket
2-(4-Nitrobenzylidene)indan-1-one	-NO₂	Z	8.1 ± 0.9 μM	-10.5	Enhanced inhibition via electron-withdrawing nitro group
2-(4-Methoxybenzylidene)indan-1-one	-OCH₃	Z	28.4 ± 2.1 μM	-7.9	Reduced activity due to electron-donating methoxy group

Statistical Validation

One-way ANOVA analysis confirmed significant differences (p < 0.05) in enzyme inhibition across analogs, with post-hoc tests highlighting the superiority of nitro-substituted derivatives over methoxy-substituted ones .

Mechanistic Insights from Molecular Docking

Molecular docking simulations reveal that (2Z)-2-Benzylideneindan-1-one binds to ATP-binding pockets of kinases through:

• Hydrogen bonding between the indanone carbonyl and conserved lysine residues.
• Van der Waals interactions with hydrophobic regions of the active site. The nitro-substituted analog further stabilizes binding via additional dipole interactions with polar residues .